6-Chloro-2-(6-piperazin-1-ylpyridazin-3-YL)-1H-benzoimidazole
Cat. No. B8625119
M. Wt: 314.77 g/mol
InChI Key: AGTVTJKSWQZHDE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07767677B2
Procedure details
A mixture of 6-chloro-2-(6-chloropyridazin-3-yl)-1H-benzoimidazole (0.212 g, 0.800 mmol) and piperazine (0.260 g, 3.000 mmol) in 1-methyl-2-pyrrolidone (15 mL) was heated at 140° C. and stirred for 30 minutes. The solvent was evaporated in vacuo, the residue was diluted with water (100 mL) and stirred for 15 minutes. A white precipitate was formed which was collected by filtration and dried to afford the title compound.
Name
6-chloro-2-(6-chloropyridazin-3-yl)-1H-benzoimidazole
Quantity
0.212 g
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[N:9]=[C:8]([C:10]3[N:11]=[N:12][C:13](Cl)=[CH:14][CH:15]=3)[NH:7][C:6]=2[CH:17]=1.[NH:18]1[CH2:23][CH2:22][NH:21][CH2:20][CH2:19]1>CN1CCCC1=O>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[N:9]=[C:8]([C:10]3[N:11]=[N:12][C:13]([N:18]4[CH2:23][CH2:22][NH:21][CH2:20][CH2:19]4)=[CH:14][CH:15]=3)[NH:7][C:6]=2[CH:17]=1
|
Inputs
Step One
|
Name
|
6-chloro-2-(6-chloropyridazin-3-yl)-1H-benzoimidazole
|
|
Quantity
|
0.212 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C=CC2=C(NC(=N2)C=2N=NC(=CC2)Cl)C1
|
|
Name
|
|
|
Quantity
|
0.26 g
|
|
Type
|
reactant
|
|
Smiles
|
N1CCNCC1
|
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN1C(CCC1)=O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
140 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred for 30 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The solvent was evaporated in vacuo
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
the residue was diluted with water (100 mL)
|
STIRRING
|
Type
|
STIRRING
|
|
Details
|
stirred for 15 minutes
|
|
Duration
|
15 min
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
A white precipitate was formed which
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
was collected by filtration
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=CC2=C(NC(=N2)C=2N=NC(=CC2)N2CCNCC2)C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
